4-propyl-N-(2-pyridin-4-ylethyl)benzenesulfonamide

• IUPAC Name: 4-propyl-N-(2-pyridin-4-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C16H20N2O2S/c1-2-3-14-4-6-16(7-5-14)21(19,20)18-13-10-15-8-11-17-12-9-15/h4-9,11-12,18H,2-3,10,13H2,1H3
• InChI Key: VKYRKSLSFXKLDI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)S(=O)(=O)NCCC2=CC=NC=C2
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

4-propyl-N-(2-pyridin-4-ylethyl)benzenesulfonamide (commonly known as PPS) is a sulfonamide derivative that has been widely studied for its various applications in the field of scientific research. PPS is a white crystalline powder with a molecular weight of 351.48 g/mol and a melting point of 225-227°C.

Scientific Research Applications

Catalytic Applications

4-Propyl-N-(2-pyridin-4-ylethyl)benzenesulfonamide derivatives have been studied for their application in catalysis, particularly in transfer hydrogenation reactions. A study by Ruff et al. (2016) involved the synthesis of Cp*Ir(pyridinesulfonamide)Cl precatalysts, including derivatives similar to this compound. These precatalysts showed high activity in the transfer hydrogenation of various ketones, including aryl, diaryl, and α,β-unsaturated ketones, under base-free conditions. Remarkably, the catalysis experiments could be conducted in air without the need for dried and degassed substrates or basic additives, demonstrating the robustness and practical applicability of these catalytic systems (Ruff, Kirby, Chan, & O'Connor, 2016).

Antimicrobial and Anticancer Activity

Sulfonamide derivatives, including those related to this compound, have been explored for their biological activities. A study by Ijuomah, Ike, and Obi (2022) on N-pyridin-3-yl-benzenesulfonamide showcased significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. Although this study did not specifically mention this compound, it highlights the potential of sulfonamide derivatives in antimicrobial applications (Ijuomah, Ike, & Obi, 2022). Furthermore, Ghorab and Al-Said (2012) investigated novel indenopyridine derivatives with a structure related to this compound, revealing significant anticancer activity against the breast cancer cell line MCF7, with some compounds showing higher potency than the reference drug Doxorubicin (Ghorab & Al-Said, 2012).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many sulfonamides act as inhibitors of enzymes that require p-aminobenzoic acid for their activity.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on its specific properties. In general, sulfonamides can cause allergic reactions in some individuals.

Future Directions

The future research directions for this compound could include further exploration of its potential biological activities, optimization of its properties through structural modifications, and investigation of its mechanism of action.